Cas no 577776-82-0 (tert-Butyl((3S,4S)-4-(hydroxymethyl)pyrrolidin-3-yl)carbamic acid)

tert-Butyl((3S,4S)-4-(hydroxymethyl)pyrrolidin-3-yl)carbamic acid structure
577776-82-0 structure
Product Name:tert-Butyl((3S,4S)-4-(hydroxymethyl)pyrrolidin-3-yl)carbamic acid
CAS No:577776-82-0
MF:C10H20N2O3
MW:216.277402877808
CID:947541
Update Time:2023-08-02

tert-Butyl((3S,4S)-4-(hydroxymethyl)pyrrolidin-3-yl)carbamic acid Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, [(3S,4S)-4-(hydroxymethyl)-3-pyrrolidinyl]-, 1,1-dimethylethyl
    • tert-butyl ((3S,4S)-4-(hydroxymethyl)pyrrolidin-3-yl)carbamate
    • tert-Butyl((3S,4S)-4-(hydroxymethyl)pyrrolidin-3-yl)carbamic acid
    • tert-butyl-[(3S,4S)-4-(hydroxymethyl)pyrrolidin-3-yl]carbamic acid
    • Inchi: 1S/C10H20N2O3/c1-10(2,3)12(9(14)15)8-5-11-4-7(8)6-13/h7-8,11,13H,4-6H2,1-3H3,(H,14,15)/t7-,8-/m1/s1
    • InChI Key: WLYMZKUHOWEMAT-HTQZYQBOSA-N
    • SMILES: OC[C@H]1CNC[C@H]1N(C(=O)O)C(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 237
  • XLogP3: -2.5
  • Topological Polar Surface Area: 72.8

tert-Butyl((3S,4S)-4-(hydroxymethyl)pyrrolidin-3-yl)carbamic acid Pricemore >>

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